Cas no 899996-65-7 (N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899996-65-7
• MF: C₁₇H₁₆N₂O₅S
• MW: 360.384343147278
• CID: 5492645
• Update Time: 2025-05-18

N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C17H16N2O5S/c1-11(16(20)18-12-6-5-7-13(10-12)24-2)19-17(21)14-8-3-4-9-15(14)25(19,22)23/h3-11H,1-2H3,(H,18,20)
• InChI Key： SXLZWBYUAOSCMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Introduction to N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899996-65-7)

N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 899996-65-7, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is characterized by the presence of a benzothiazole core, which is a well-known scaffold in medicinal chemistry. The benzothiazole ring system is appended with an amide group and a 3-methoxyphenyl substituent, which introduces additional functional diversity. This combination of structural elements suggests that the compound may exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, there has been a growing interest in heterocyclic compounds due to their versatile biological activities and potential therapeutic applications. Benzothiazole derivatives have been extensively studied for their role in various pharmacological contexts. The amide functionality in N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide not only contributes to the compound's solubility but also serves as a site for interaction with biological targets. The methoxy group on the phenyl ring further enhances the compound's lipophilicity and metabolic stability.

The synthesis of N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The benzothiazole core is typically synthesized through cyclization reactions involving thioamides and carbonyl compounds. Subsequent functionalization with the amide group and 3-methoxyphenyl substituent requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological evaluation of N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide has revealed promising results in preclinical studies. The compound has demonstrated inhibitory activity against several enzymes and receptors that are implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of kinases and other signaling molecules involved in cancer progression. Additionally, the compound has shown potential as an anti-inflammatory agent by modulating the expression of pro-inflammatory cytokines.

The structural features of N-(3-methoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide make it an attractive candidate for further development into a therapeutic agent. The presence of both hydrophilic and lipophilic regions allows for optimal interaction with biological targets while maintaining good pharmacokinetic properties. Furthermore，the compound's stability under various physiological conditions enhances its potential for clinical application.

In conclusion，N-(3-methoxyphenyl)-2-(1，1，3-trioxo—)propanamide (CAS No. 899996—65—7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research。 Its unique combination of functional groups， along with its promising preclinical results， make it a valuable asset in the quest for novel therapeutic agents。 Further studies are warranted to fully elucidate its mechanism of action and therapeutic efficacy。